Cas no 910129-15-6 (5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine)

• Product Name: 5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine
• CAS No: 910129-15-6
• MF: C₁₅H₂₂FN₃O₆
• MW: 359.35008764267
• CID: 829309
• PubChem ID: 57355711
• Update Time: 2024-10-26

5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Chemical and Physical Properties

Names and Identifiers

• 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
• 2-methylbutyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
• 5?-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
• BCP0008241
• Cytidine, 5'-deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]-
• UNII-0JD5QG20W5
• 5′-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
• 2-Methylbutyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
• 5'-Deoxy-5-fluoro-N4-(2-methyl-1-butyloxycarbonyl)cytidine
• 2-methylbutyl N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl}carbamate
• Cytidine, 5'-deoxy-5-fluoro-N-((2-methylbutoxy)carbonyl)-
• 5′-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine (ACI)
• 910129-15-6
• Q27236862
• C15H22FN3O6
• (2RS)-2-Methylbutyl [1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
• SCHEMBL12302028
• 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine; 2-Methylbutyl N-[1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-methyl-tetrahydrofuran-2-yl]-5-fluoro-2-oxo-pyrimidin-4-yl]carbamate; Capecitabine Imp. D (EP); (2RS)-2-Methylbutyl [1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate; Capecitabine Impurity D
• Capecitabine impurity D
• DTXSID20238368
• (5'-DEOXY-5-FLUORO-N4-(2-METHYL-1-BUTYLOXYCARBONYL)CYTIDINE)
• 0JD5QG20W5
• 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine (Capecitabine Impurity)
• DB-338616
• 5''-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine(CapecitabineImpurity)
• 2-Methylbutyl(1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
• DTXCID40160859
• 2-METHYLBUTYL N-{1-[(2R,3R,4S,5R)-3,4-DIHYDROXY-5-METHYLOXOLAN-2-YL]-5-FLUORO-2-OXOPYRIMIDIN-4-YL}CARBAMATE
• CS-0188772
• CHEMBL2041683
• AS-69552
• AKOS016008179
• 5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine

• MDL： MFCD18252606
• Inchi： 1S/C15H22FN3O6/c1-4-7(2)6-24-15(23)18-12-9(16)5-19(14(22)17-12)13-11(21)10(20)8(3)25-13/h5,7-8,10-11,13,20-21H,4,6H2,1-3H3,(H,17,18,22,23)/t7?,8-,10-,11-,13-/m1/s1
• InChI Key： WBAXSXXYPPILCT-DGHYOTGBSA-N
• SMILES： O[C@@H]1[C@H](O)[C@@H](C)O[C@H]1N1C=C(F)C(NC(=O)OCC(C)CC)=NC1=O

Computed Properties

• Exact Mass: 359.14900
• Monoisotopic Mass: 359.14926359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 0.5

Experimental Properties

• Melting Point: 62-64°C
• PSA: 126.40000
• LogP: 0.62970

5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Security Information

• Hazard Statement： H302-H315-H319-H335